1,3-dimethyl-7-(naphthalen-1-ylmethyl)-8-(piperidin-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1,3-dimethyl-7-(naphthalen-1-ylmethyl)-8-(piperidin-1-ylmethyl)purine-2,6-dione
• InChI: InChI=1S/C24H27N5O2/c1-26-22-21(23(30)27(2)24(26)31)29(20(25-22)16-28-13-6-3-7-14-28)15-18-11-8-10-17-9-4-5-12-19(17)18/h4-5,8-12H,3,6-7,13-16H2,1-2H3
• InChI Key: FYIIEYSZSXCJEI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCCCC3)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol

Description

1,3-dimethyl-7-(naphthalen-1-ylmethyl)-8-(piperidin-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H27N5O2 and its molecular weight is 417.513. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Probe Design

The compound has been explored in the context of chemical synthesis, particularly in the development of chemical probes for fluorescent imaging. For instance, derivatives of naphthalene and piperidine, closely related to the specified compound, have been synthesized and studied for their UV/Vis and fluorescence properties. These compounds demonstrated higher selectivity and sensitivity for specific metal ions, suggesting their potential as turn-on probes for fluorescent imaging of these ions in living cells (Balakrishna et al., 2018).

Biological Activity

Derivatives with structural similarities to the specified compound have been investigated for their biological activities. For example, compounds containing naphthalene and piperidine rings have been studied for their binding affinities and selectivities at sigma receptors. These studies have contributed to understanding the potential of these compounds as tools for Positron Emission Tomography (PET) experiments and have opened perspectives in tumor research and therapy due to their antiproliferative activity in specific cell lines (Berardi et al., 2005).

Material Science

In material science, the compound's derivatives have been used to synthesize new soluble poly(urea-urethane)s containing heterocyclic and chromophoric moieties. These polymers showed good yields and moderate inherent viscosities, demonstrating good solubility in organic solvents (Mallakpour & Rafiee, 2007). This suggests potential applications in the development of new materials with specific optical properties.

Anticonvulsant Activity

Research on related naphthalen-2-yl acetate derivatives has explored their potential anticonvulsant properties. These studies have involved the synthesis, pharmacological evaluation, and molecular modeling of novel compounds, indicating their promising activities as anticonvulsant agents (Ghareb et al., 2017).